Cas no 1806642-64-7 (2-(3-Chloropropanoyl)-3-methylphenylacetic acid)

• Product Name: 2-(3-Chloropropanoyl)-3-methylphenylacetic acid
• CAS No: 1806642-64-7
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5002781
• Update Time: 2025-08-03

2-(3-Chloropropanoyl)-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-3-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-8-3-2-4-9(7-11(15)16)12(8)10(14)5-6-13/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： OKYUFNFHVBOGMF-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(C)=CC=CC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Chloropropanoyl)-3-methylphenylacetic acid

2-(3-Chloropropanoyl)-3-methylphenylacetic Acid: A Comprehensive Overview

2-(3-Chloropropanoyl)-3-methylphenylacetic acid, identified by the CAS number 1806642-64-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and computational modeling have further illuminated its chemical behavior and biological activity, making it a subject of extensive research.

The molecular structure of 2-(3-Chloropropanoyl)-3-methylphenylacetic acid comprises a phenyl ring substituted with a methyl group at the 3-position and an acetic acid moiety at the 2-position. The acetic acid group is further substituted with a 3-chloropropanoyl chain, introducing a chlorine atom into the structure. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and biological interactions.

Recent studies have focused on the synthesis of 1806642-64-7, exploring efficient routes to prepare this compound. Researchers have employed various strategies, including Friedel-Crafts acylation and nucleophilic substitution reactions, to construct the molecule. These methods have been optimized to enhance yield and purity, making large-scale production more feasible. Moreover, computational chemistry tools, such as density functional theory (DFT), have been utilized to predict the compound's electronic structure and reactivity, aiding in the design of novel synthetic pathways.

The biological activity of 2-(3-Chloropropanoyl)-3-methylphenylacetic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Its ability to modulate cellular signaling pathways has been explored in vitro, revealing interactions with key enzymes involved in inflammation and oxidative stress. These findings underscore its potential as a lead compound in drug discovery efforts.

In addition to its pharmacological relevance, 1806642-64-7 has found applications in materials science. Its unique chemical properties make it a valuable building block for constructing advanced materials, such as polymers and nanoparticles. Researchers have exploited its reactivity to develop novel materials with tailored functionalities, including improved mechanical strength and thermal stability.

The environmental impact of 2-(3-Chloropropanoyl)-3-methylphenylacetic acid has also been assessed in recent studies. Evaluations of its biodegradation potential and toxicity profiles have provided insights into its safety for industrial use. These studies are essential for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, 1806642-64-7, or 2-(3-Chloropropanoyl)-3-methylphenylacetic acid, stands as a versatile compound with diverse applications across multiple disciplines. Its chemical synthesis, biological activity, and material science applications highlight its significance in contemporary research. As advancements in synthetic chemistry and computational modeling continue to evolve, the potential of this compound to contribute to innovative solutions in medicine and materials science remains promising.